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Compound of Interest

Compound Name: 6-Methoxyflavone

Cat. No.: B191845 Get Quote

For researchers and scientists in the dynamic field of drug development, the safe handling and

disposal of chemical compounds are paramount. This guide provides essential, step-by-step

procedures for the proper disposal of 6-methoxyflavone, ensuring the safety of laboratory

personnel and compliance with environmental regulations.

I. Understanding the Hazards
6-Methoxyflavone is a compound that requires careful handling due to its potential health

effects. It is classified as an irritant, causing skin and serious eye irritation.[1][2][3][4] It may

also cause respiratory irritation.[2][3][4] Therefore, adherence to safety protocols during

handling and disposal is critical.

II. Safety Data Summary
The following table summarizes the key hazard and precautionary statements associated with

6-methoxyflavone.
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Category Code Statement

Hazard Statements H315
Causes skin irritation.[1][2][3]

[4]

H319
Causes serious eye irritation.

[2][3][4]

H335
May cause respiratory

irritation.[2][3][4]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

[3]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312
Call a POISON CENTER or

doctor if you feel unwell.[1]

P501

Dispose of contents/container

in accordance with local

regulations.[2]

III. Personal Protective Equipment (PPE)
Before handling 6-methoxyflavone for any purpose, including disposal, it is mandatory to wear

the appropriate personal protective equipment.
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Eye Protection: Goggles compliant with European standard EN 166 or equivalent.[1]

Hand Protection: Protective gloves.

Skin and Body Protection: Long-sleeved clothing.[1]

IV. Spill and Accidental Release Measures
In the event of a spill, the following steps should be taken immediately:

Ensure adequate ventilation.

Avoid dust formation.[5]

Use personal protective equipment as required.[5]

Sweep up the spilled material and shovel it into a suitable container for disposal.[1][5]

Keep the collected material in a suitable, closed container for disposal.[1]

V. Step-by-Step Disposal Protocol
The disposal of 6-methoxyflavone waste must be conducted in a manner that ensures safety

and environmental protection. As a solid chemical waste, it should not be disposed of in regular

trash or down the drain.

Experimental Protocol for Disposal of Solid 6-Methoxyflavone Waste:

Segregation:

Identify all waste containing 6-methoxyflavone, including unused product, contaminated

lab supplies (e.g., weighing paper, gloves, wipes), and spill cleanup materials.

This waste is classified as hazardous and must be segregated from non-hazardous

laboratory waste.

Containment:
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Place the solid 6-methoxyflavone waste in its original container if possible, or a

designated, compatible, and sealable container.

The container must be in good condition, with no leaks or cracks.

For contaminated lab supplies, double-bag them in clear plastic bags to allow for visual

inspection.[3]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "6-Methoxyflavone" and its CAS number

(26964-24-9).

Indicate the approximate quantity of the waste.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be secure and away from incompatible materials.

Ensure the container is kept closed except when adding waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

Provide them with the necessary information about the waste stream.

Do not attempt to transport the hazardous waste yourself unless you are trained and

authorized to do so.

Documentation:
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Maintain a record of the waste generated, including the chemical name, quantity, and date

of disposal request.

Retain any documentation provided by the waste disposal service, such as a waste

transfer note.

VI. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 6-methoxyflavone.

Preparation Containment & Labeling Storage Disposal

Identify 6-Methoxyflavone Waste Wear Appropriate PPE Segregate as Hazardous Waste Place in a Labeled, Sealed Container Store in Designated Satellite Area Contact EHS or Licensed Contractor Arrange for Waste Pickup Complete Documentation

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 6-methoxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b191845#6-methoxyflavone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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